Cas no 1936625-22-7 (4-Hydroxy-2,2,5-trimethylhexanal)

• Product Name: 4-Hydroxy-2,2,5-trimethylhexanal
• CAS No: 1936625-22-7
• MF: C₉H₁₈O₂
• MW: 158.238023281097
• CID: 5696172
• PubChem ID: 131231072
• Update Time: 2025-05-28

4-Hydroxy-2,2,5-trimethylhexanal Chemical and Physical Properties

Names and Identifiers

• EN300-1621950
• 1936625-22-7
• 4-Hydroxy-2,2,5-trimethylhexanal

• Inchi： 1S/C9H18O2/c1-7(2)8(11)5-9(3,4)6-10/h6-8,11H,5H2,1-4H3
• InChI Key： BZOPMKHWCVWRFD-UHFFFAOYSA-N
• SMILES： OC(C(C)C)CC(C=O)(C)C

Computed Properties

• Exact Mass: 158.130679813g/mol
• Monoisotopic Mass: 158.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 37.3Ų

Additional information on 4-Hydroxy-2,2,5-trimethylhexanal

Exploring 4-Hydroxy-2,2,5-trimethylhexanal (CAS No. 1936625-22-7): Properties, Applications, and Innovations

4-Hydroxy-2,2,5-trimethylhexanal (CAS No. 1936625-22-7) is a specialized organic compound gaining attention in the fields of flavor and fragrance chemistry, pharmaceutical intermediates, and cosmetic formulations. This aldehyde derivative, characterized by its hydroxyl and trimethyl functional groups, exhibits unique organoleptic properties and chemical reactivity, making it a versatile ingredient for industrial and research applications. Below, we delve into its molecular characteristics, synthesis pathways, and emerging uses while addressing trending queries like "sustainable synthesis of hydroxy aldehydes" and "natural fragrance alternatives."

The molecular structure of 4-Hydroxy-2,2,5-trimethylhexanal combines a C6 aldehyde backbone with strategic methyl and hydroxyl substitutions. This configuration contributes to its moderate volatility and floral-green odor profile, aligning with demands for eco-friendly scent enhancers in perfumery. Recent studies highlight its potential as a biodegradable flavor precursor, resonating with the global push toward green chemistry. Researchers are exploring enzymatic synthesis methods to reduce reliance on petrochemical feedstocks—a topic frequently searched as "enzymatic aldehyde production 2024."

In pharmaceutical applications, 4-Hydroxy-2,2,5-trimethylhexanal serves as a chiral building block for drug discovery. Its ability to form stereoselective intermediates is critical for developing bioactive molecules, particularly in neurology and anti-inflammatory therapies. Industry forums often discuss its role in "next-gen heterocyclic compound synthesis," reflecting its relevance in patented drug formulations. Analytical techniques like GC-MS and NMR are essential for verifying its purity, a concern echoed in searches such as "analytical methods for aldehyde quantification."

The cosmetics sector leverages 4-Hydroxy-2,2,5-trimethylhexanal for its stabilizing effects in skincare emulsions and antioxidant synergism. With rising consumer interest in "clean beauty ingredients," this compound’s compatibility with plant-derived formulations positions it as a viable alternative to synthetic preservatives. Innovations in microencapsulation further enhance its delivery in anti-aging serums, a trending topic in dermatological research.

From an industrial perspective, optimizing the large-scale production of 4-Hydroxy-2,2,5-trimethylhexanal involves addressing challenges like oxidation control and yield improvement. Recent patents describe catalytic hydrogenation techniques to minimize byproducts, a subject queried as "aldehyde synthesis efficiency hacks." Additionally, its regulatory status under REACH and IFRA guidelines ensures compliance with global safety standards—a priority for manufacturers.

Environmental impact assessments reveal that 4-Hydroxy-2,2,5-trimethylhexanal degrades more rapidly than traditional aldehydes, reducing ecological persistence. This aligns with searches for "low-impact fragrance chemicals" and "sustainable aroma molecules." Collaborative efforts between academia and industry continue to explore its biocatalytic pathways, potentially revolutionizing green manufacturing practices.

In summary, 4-Hydroxy-2,2,5-trimethylhexanal (CAS No. 1936625-22-7) exemplifies the intersection of innovation and sustainability in modern chemistry. Its multifaceted applications—from luxury perfumes to cutting-edge therapeutics—underscore its growing commercial and scientific value. As research progresses, this compound is poised to address key challenges in material science and life sciences, cementing its role in future technological advancements.